Cas no 192725-39-6 (Lopinavir Metabolite M-1)

Lopinavir Metabolite M-1 is a key intermediate in the metabolic pathway of Lopinavir, an antiretroviral protease inhibitor used in HIV treatment. This metabolite is of significant interest in pharmacokinetic and pharmacodynamic studies, as it aids in understanding drug metabolism, clearance mechanisms, and potential interactions. Its well-characterized structure and high purity make it valuable for analytical reference standards in LC-MS or HPLC assays. Researchers utilize Lopinavir Metabolite M-1 to investigate enzymatic pathways, assess drug efficacy, and monitor therapeutic drug levels in clinical settings. Its availability supports advancements in HIV research and the development of improved antiviral therapies.
Lopinavir Metabolite M-1 structure
Lopinavir Metabolite M-1 structure
Product Name:Lopinavir Metabolite M-1
CAS No:192725-39-6
MF:C37H46N4O6
MW:642.784349918365
CID:116230
PubChem ID:486506
Update Time:2025-11-07

Lopinavir Metabolite M-1 Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-a-(1-methylethyl)-2,4-dioxo-, (aS)-
    • Lopinavir Metabolite M-1
    • 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-p...
    • 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]te
    • (2S,3S,5S)-2-(2,6-dimethylphenoxyacetyl)amino-3-hydroxy-5-(2S-(1-tetrahydropyrimid-2,4-dionyl)-3-methyl-butanoyl)amino-1,6-diphenylhexane
    • (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-a-(1-methylethyl)-2,4-dio
    • (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-a-(1-methylethyl)-2,4-dioxo-1(2H)-Pyrimidineacetami-de
    • (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-a-(1-methylethyl)-2,4-dioxo-1(2H)-Pyrimidineacetami- d
    • (αS)-N-[(1S,3S,4S)-4-[[(2,6-DiMethylphenoxy)acetyl]aMino]-3-hydroxy-5-phenyl-1-(phenylMethyl)pentyl]tetrahydro-α-(1-Methylethyl)-2,4-dioxo-1(2H)-pyriMidineacetaMi- de
    • (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-α-(1-methylethyl)-2,4-dioxo-1(2H)-Pyrimidineacetami- de
    • (2S)-N-[(2S,4S,5S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-2-(2,4-dioxo-1,3-diazinan-1-yl)-3-methylbutanamide
    • UNII-FA4KE7HY7K
    • Lopinavir M1 metabolite
    • 192725-39-6
    • (S)-N-[(S)-4-[2-(2,6-Dimethyl-phenoxy)-acetylamino]-3-(S)-hydroxy-5-phenyl-1-((S)-phenylmethyl)-pentyl]-2-(2,4-dioxo-tetrahydro-pyrimidin-1-yl)-3-methyl-butyramide
    • CS-0133380
    • AKOS040757133
    • Lopinavir impurity E [WHO-IP]
    • 4-Oxolopinavir
    • HY-136703
    • 4-Oxo-lopinavir
    • Lopinavir (m1)
    • BDBM50099842
    • N-[(3S,5S)-4-[2-(2,6-Dimethyl-phenoxy)-acetylamino]-3-hydroxy-5-phenyl-1-((S)-phenylmethyl)-pentyl]-2-(2,4-dioxo-tetrahydro-pyrimidin-1-yl)-3-(S)-methyl-butyramide
    • (S)-N-{(1S,3S,4S)-1-Benzyl-4-[2-(2,6-dimethyl-phenoxy)-ethanoylamino]-3-hydroxy-5-phenyl-pentyl}-2-(2,4-dioxo-tetrahydro-pyrimidin-1-yl)-3-methyl-butyramide
    • 1(2H)-PYRIMIDINEACETAMIDE, N-((1S,3S,4S)-4-((2-(2,6-DIMETHYLPHENOXY)ACETYL)AMINO)-3-HYDROXY-5-PHENYL-1-(PHENYLMETHYL)PENTYL)TETRAHYDRO-.ALPHA.-(1-METHYLETHYL)-2,4-DIOXO-, (.ALPHA.S)-
    • FA4KE7HY7K
    • CHEMBL30185
    • DES(2-oxo-tetrahydropyrimidinyl)-2,4-dioxo-tetrahydropyrimidinyllopinavir
    • (2S)-N-[(1S,3S,4S)-1-benzyl-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-pentyl]-2-(2,4-dioxohexahydropyrimidin-1-yl)-3-methyl-butanamide
    • 1(2H)-Pyrimidineacetamide, N-((1S,3S,4S)-4-((2-(2,6-dimethylphenoxy)acetyl)amino)-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl)tetrahydro-alpha-(1-methylethyl)-2,4-dioxo-, (alphaS)-
    • Lopinavir Metabolite M1
    • (As)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)Acetyl]Amino]-3-Hydroxy-5-Phenyl-1-(Phenylmethyl)Pentyl]Tetrahydro-A-(1-methylethyl)-2,4-Dioxo-1(2H)-Pyrimidineacetamide
    • GLXC-15404
    • Inchi: 1S/C37H46N4O6/c1-24(2)34(41-19-18-32(43)40-37(41)46)36(45)38-29(20-27-14-7-5-8-15-27)22-31(42)30(21-28-16-9-6-10-17-28)39-33(44)23-47-35-25(3)12-11-13-26(35)4/h5-17,24,29-31,34,42H,18-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,43,46)/t29-,30-,31-,34-/m0/s1
    • InChI Key: PSUMJBRVYHIASB-MEROQGEASA-N
    • SMILES: O[C@H]([C@H](CC1C=CC=CC=1)NC(COC1C(C)=CC=CC=1C)=O)C[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)N1C(NC(CC1)=O)=O)=O

Computed Properties

  • Exact Mass: 642.34200
  • Monoisotopic Mass: 642.342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 15
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137A^2
  • XLogP3: 5.3

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 106-108°C
  • Boiling Point: Not available
  • Flash Point: 94.4±0.0 °C
  • Refractive Index: 1.582
  • PSA: 137.07000
  • LogP: 5.63440

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Additional information on Lopinavir Metabolite M-1

Recent Advances in the Study of Lopinavir Metabolite M-1 (192725-39-6): Implications for Antiretroviral Therapy

The antiretroviral drug Lopinavir, widely used in combination with Ritonavir for the treatment of HIV-1 infection, undergoes extensive metabolism in the liver, leading to the formation of several metabolites. Among these, Lopinavir Metabolite M-1 (Chemical Abstracts Service Registry Number: 192725-39-6) has garnered significant attention due to its potential pharmacological activity and implications for drug efficacy and safety. Recent studies have focused on elucidating the pharmacokinetic properties, metabolic pathways, and therapeutic potential of this metabolite, providing valuable insights for optimizing antiretroviral therapy.

A 2023 study published in the Journal of Antimicrobial Chemotherapy investigated the plasma concentrations of Lopinavir Metabolite M-1 in HIV-infected patients receiving Lopinavir/Ritonavir-based regimens. The research employed high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) to quantify M-1 levels and correlated them with virological outcomes. The findings revealed that M-1 accumulates at substantial concentrations in plasma, reaching approximately 30-40% of the parent drug levels, suggesting its potential contribution to the overall antiviral activity of the regimen.

Further research has explored the molecular interactions of M-1 with HIV-1 protease. Molecular docking simulations and enzymatic assays conducted by a team at the University of California, San Francisco (UCSF) demonstrated that M-1 maintains significant binding affinity to the protease active site, albeit with approximately 60% of the inhibitory potency of the parent Lopinavir. This residual activity may explain the observed clinical benefits in patients with partial resistance to Lopinavir, as M-1 could provide an additional layer of antiviral pressure.

The metabolic formation of M-1 has been another area of active investigation. A 2024 study in Drug Metabolism and Disposition characterized the cytochrome P450 isoforms responsible for M-1 production, identifying CYP3A4 as the primary enzyme involved. This finding has important implications for drug-drug interactions, particularly in patients receiving concomitant medications that induce or inhibit CYP3A4 activity. The study also reported considerable interindividual variability in M-1 formation rates, which may contribute to differences in treatment outcomes among patients.

Emerging evidence suggests that M-1 may have a distinct safety profile compared to the parent drug. Recent pharmacokinetic-pharmacodynamic modeling studies indicate that while M-1 retains antiviral activity, it appears to have reduced affinity for off-target proteins associated with Lopinavir's adverse effects, particularly lipid metabolism disturbances. This observation has sparked interest in exploring M-1 as a potential lead compound for developing next-generation protease inhibitors with improved safety profiles.

Current research efforts are also focusing on the analytical detection and quantification of M-1 in various biological matrices. A novel ultra-high-performance liquid chromatography (UHPLC) method developed in 2024 offers improved sensitivity for M-1 detection, with a lower limit of quantification of 0.5 ng/mL. This advancement enables more accurate monitoring of M-1 levels in clinical settings and could facilitate future studies on concentration-effect relationships.

In conclusion, recent studies on Lopinavir Metabolite M-1 (192725-39-6) have significantly enhanced our understanding of its role in antiretroviral therapy. The accumulated evidence suggests that M-1 contributes to the overall pharmacological activity of Lopinavir-containing regimens and may offer opportunities for therapeutic optimization. Future research directions include further characterization of M-1's antiviral mechanisms, exploration of its potential as a standalone therapeutic agent, and investigation of strategies to modulate its formation for improved treatment outcomes in HIV-infected patients.

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